Cas no 1038713-54-0 (3-chloro-2-hydroxy-5-phenylbenzoic acid)

• Product Name: 3-chloro-2-hydroxy-5-phenylbenzoic acid
• CAS No: 1038713-54-0
• MF: C₁₃H₉ClO₃
• MW: 248.661762952805
• MDL: MFCD11203649
• CID: 4569053
• PubChem ID: 20521547
• Update Time: 2025-11-01

3-chloro-2-hydroxy-5-phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-hydroxy-5-phenylbenzoic acid

• MDL： MFCD11203649
• Inchi： 1S/C13H9ClO3/c14-11-7-9(8-4-2-1-3-5-8)6-10(12(11)15)13(16)17/h1-7,15H,(H,16,17)
• InChI Key： RJMZIUFNDNYWDU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(Cl)=C(O)C(C(O)=O)=C1

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 406.2±45.0 °C at 760 mmHg
• Flash Point: 199.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-chloro-2-hydroxy-5-phenylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-chloro-2-hydroxy-5-phenylbenzoic acid

Introduction to 3-chloro-2-hydroxy-5-phenylbenzoic acid (CAS No. 1038713-54-0)

3-chloro-2-hydroxy-5-phenylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1038713-54-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and hydroxyl substituents, along with a phenyl group, endows this compound with distinct chemical properties that are of great interest to researchers in medicinal chemistry and drug discovery.

The molecular structure of 3-chloro-2-hydroxy-5-phenylbenzoic acid consists of a benzene ring substituted at the 3-position with a chlorine atom, at the 2-position with a hydroxyl group, and at the 5-position with a phenyl group. This specific arrangement contributes to its reactivity and potential applications in synthetic chemistry. The chlorine atom, in particular, serves as a good leaving group in nucleophilic substitution reactions, while the hydroxyl group can participate in hydrogen bonding and form esters or salts. The phenyl ring introduces additional electronic and steric effects, influencing the compound's overall behavior in chemical reactions and biological systems.

In recent years, there has been growing interest in 3-chloro-2-hydroxy-5-phenylbenzoic acid due to its potential role as a precursor in the development of novel pharmaceutical agents. Researchers have been exploring its derivatives as candidates for treating various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The compound's ability to undergo further functionalization makes it a versatile building block for designing molecules with tailored biological activities.

One of the most promising areas of research involving 3-chloro-2-hydroxy-5-phenylbenzoic acid is its application in anti-inflammatory drug development. Studies have shown that certain derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to inflammation and pain. By inhibiting these enzymes, derivatives of 3-chloro-2-hydroxy-5-phenylbenzoic acid could potentially alleviate symptoms associated with inflammatory conditions such as arthritis, asthma, and inflammatory bowel disease.

Furthermore, the structural features of 3-chloro-2-hydroxy-5-phenylbenzoic acid have also attracted attention in the field of antiviral research. Preliminary studies suggest that modifications to this scaffold can lead to compounds with inhibitory activity against viral proteases and polymerases. Viral proteases are essential for viral replication, making them attractive targets for antiviral drugs. By developing inhibitors based on 3-chloro-2-hydroxy-5-phenylbenzoic acid, scientists may be able to disrupt viral life cycles and provide new treatments for viral infections.

The synthesis of 3-chloro-2-hydroxy-5-phenylbenzoic acid itself is an area of active investigation. Researchers have developed several synthetic routes to produce this compound efficiently and in high yield. One common approach involves the chlorination of 2-hydroxy-5-phenylbenzoic acid using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Alternatively, direct functionalization strategies using palladium-catalyzed cross-coupling reactions have also been explored. These synthetic methods not only provide access to 3-chloro-2-hydroxy-5-phenylbenzoic acid but also offer opportunities for introducing additional functional groups into the molecule, further expanding its utility in drug discovery.

In addition to its pharmaceutical applications, 3-chloro-2-hydroxy-5-phenylbenzoic acid has shown potential in other areas of research. For instance, it has been investigated as a ligand in coordination chemistry, where it can bind to metal ions to form complex compounds with interesting properties. These metal complexes have applications in catalysis, material science, and even as sensors for detecting environmental pollutants.

The growing body of research on 3-chloro-2-hydroxy-5-phenylbenzoic acid underscores its importance as a versatile chemical entity. As more studies are conducted exploring its derivatives and applications, it is likely that new uses for this compound will continue to emerge. The combination of its unique structural features and reactivity makes it an invaluable tool for chemists and pharmacologists working on developing innovative treatments for various diseases.

In conclusion,3-chloro - 2 - hydroxy - 5 - phenyl benzoic acid (CAS No. 1038713 - 54 - 0) is a multifaceted compound with significant potential in pharmaceutical research. Its role as an intermediate in synthesizing biologically active molecules positions it as a key player in drug discovery efforts aimed at treating inflammation , infectious diseases , cancer , and other conditions . The ongoing exploration of its derivatives continues to open new avenues for therapeutic intervention , making this compound an essential component of modern medicinal chemistry .